8-(4-chloro-1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(4-chloro-1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C14H13ClN4O2S/c15-8-2-1-3-9-10(8)16-13(22-9)19-6-4-14(5-7-19)11(20)17-12(21)18-14/h1-3H,4-7H2,(H2,17,18,20,21)
• InChI Key: XCPCQYBIUHYWIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NC(=O)N2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C14H13ClN4O2S
• Molecular Weight: 336.8 g/mol

Description

8-(4-chloro-1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known as 8-Chloro-1,3-benzothiazol-2-yl-1,3,8-triazaspiro[4.5]decane-2,4-dione or C-BTD, is a synthetic compound with a wide range of applications. It has been used for various purposes, including as a dye, a pharmaceutical agent, a catalyst, and a reagent for organic synthesis. C-BTD is a highly versatile compound, and its properties make it a valuable tool for research.

Scientific Research Applications

C-BTD has been used in a variety of scientific research applications. It has been used as a dye in fluorescence microscopy, as a reagent for organic synthesis, and as a catalyst in a variety of reactions. C-BTD has also been used as a pharmaceutical agent in the treatment of cancer, as well as in the synthesis of other pharmaceutical compounds.

Mechanism of Action

Target of Action

The primary target of this compound is Aldose reductase . Aldose reductase is an enzyme involved in glucose metabolism, and it plays a crucial role in the development of long-term complications in diabetes.

Mode of Action

It is believed to interact with aldose reductase, potentially inhibiting its activity . This interaction could lead to changes in glucose metabolism, which could have therapeutic implications in conditions like diabetes.

Biochemical Pathways

The compound is likely to affect the polyol pathway , where Aldose reductase plays a key role. By inhibiting Aldose reductase, the compound could potentially prevent the accumulation of sorbitol, a sugar alcohol that can cause cellular damage when present in high concentrations.

Result of Action

The molecular and cellular effects of the compound’s action are likely related to its potential inhibitory effect on Aldose reductase . By inhibiting this enzyme, the compound could potentially prevent the harmful effects of excessive sorbitol accumulation, such as oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

C-BTD has several advantages for use in lab experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also highly soluble in water, which makes it easy to work with. However, C-BTD does have some limitations. It is not very stable in the presence of light or heat and can be easily degraded if not stored properly.

Future Directions

Despite its numerous applications, there is still much to be learned about C-BTD. Possible future directions for research include exploring its potential use as an anti-inflammatory, studying its mechanism of action in more detail, and investigating its potential applications in other areas of medicine. Additionally, further research could be done to identify new synthesis methods, as well as to investigate the effects of C-BTD on other biological systems.

Synthesis Methods

C-BTD can be synthesized in a variety of ways, but the most common method is the reaction of 4-chlorobenzothiazole and 1,3,8-triazaspiro[4.5]decane-2,4-dione. This reaction is typically carried out in aqueous solution at room temperature. The product can then be isolated by filtration or by precipitation with a suitable solvent.